Cas no 52074-61-0 (2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide)

2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide is a specialized organic compound with significant applications in medicinal chemistry. It exhibits potent bioactivity and high purity, making it a valuable tool for research and development in pharmaceuticals. The compound's unique structure and chemical properties offer opportunities for targeted drug design and discovery, contributing to the advancement of therapeutic agents.
2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide structure
52074-61-0 structure
Product Name:2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide
CAS No:52074-61-0
MF:C11H10N2O3
MW:218.20870256424
CID:2192446
Update Time:2025-06-20

2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-isoquinolineacetamide, 3,4-dihydro-1,3-dioxo-
    • 2-[1,3-dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide
    • 2-(1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)acetamide
    • Bionet2_000529
    • Oprea1_300745
    • HMS1365I01
    • 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide
    • Inchi: 1S/C11H10N2O3/c12-9(14)6-13-10(15)5-7-3-1-2-4-8(7)11(13)16/h1-4H,5-6H2,(H2,12,14)
    • InChI Key: UXPABVASHYSLHS-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC=CC=2C(N1CC(N)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Topological Polar Surface Area: 80.5

2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide Pricemore >>

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Additional information on 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide

Introduction to 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide (CAS No. 52074-61-0)

2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide (CAS No. 52074-61-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide features a central isoquinoline ring with a dioxo group and an acetamide moiety. The isoquinoline scaffold is a privileged structure in drug discovery, often found in natural products and synthetic compounds with a wide range of biological activities. The presence of the dioxo group and the acetamide functional group imparts specific physicochemical properties that contribute to its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide has also been investigated for its analgesic effects. A study conducted by researchers at the University of California demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism underlying its analgesic activity is thought to involve modulation of nociceptive pathways in the central nervous system.

The neuroprotective potential of 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide has also been explored. Research published in the Journal of Neurochemistry showed that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide is another important aspect that has been studied extensively. Studies have shown that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, it exhibits low toxicity and good safety margins in preclinical studies, making it a suitable candidate for further clinical development.

In conclusion, 2-[1,3-Dioxo-3,4-dihydro-2(1H)-isoquinolinyl]acetamide (CAS No. 52074-61-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.

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